Cas no 1909319-74-9 ((1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride)
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- (1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride
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- MDL: MFCD29763097
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM444588-250mg |
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride |
1909319-74-9 | 95%+ | 250mg |
$545 | 2023-03-24 | |
| Chemenu | CM444588-500mg |
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride |
1909319-74-9 | 95%+ | 500mg |
$844 | 2023-03-24 | |
| Chemenu | CM444588-1g |
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride |
1909319-74-9 | 95%+ | 1g |
$1074 | 2023-03-24 | |
| Enamine | EN300-258800-0.05g |
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride |
1909319-74-9 | 95% | 0.05g |
$235.0 | 2024-06-18 | |
| Enamine | EN300-258800-0.1g |
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride |
1909319-74-9 | 95% | 0.1g |
$352.0 | 2024-06-18 | |
| Enamine | EN300-258800-0.25g |
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride |
1909319-74-9 | 95% | 0.25g |
$503.0 | 2024-06-18 | |
| Enamine | EN300-258800-0.5g |
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride |
1909319-74-9 | 95% | 0.5g |
$791.0 | 2024-06-18 | |
| Enamine | EN300-258800-1.0g |
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride |
1909319-74-9 | 95% | 1.0g |
$1014.0 | 2024-06-18 | |
| Enamine | EN300-258800-2.5g |
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride |
1909319-74-9 | 95% | 2.5g |
$1988.0 | 2024-06-18 | |
| Enamine | EN300-258800-5.0g |
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride |
1909319-74-9 | 95% | 5.0g |
$2940.0 | 2024-06-18 |
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on (1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride
Comprehensive Overview of (1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride (CAS No. 1909319-74-9)
(1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride (CAS No. 1909319-74-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound belongs to the class of 1,2,3-triazole derivatives, which are widely recognized for their versatility in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its amine-functionalized triazole core. This article delves into its chemical characteristics, synthesis pathways, and emerging applications, aligning with current trends in small-molecule therapeutics and medicinal chemistry.
The molecular structure of (1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride features a 1,2,3-triazole ring substituted with ethyl and methyl groups, along with a primary amine moiety. This configuration enhances its reactivity, making it a valuable intermediate for click chemistry applications. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in designing kinase inhibitors and antiviral agents. Given the growing demand for targeted drug delivery systems, this compound’s ability to form stable conjugates with biomolecules has positioned it as a candidate for bioconjugation strategies.
In the context of drug discovery, 1909319-74-9 has been explored for its potential in modulating protein-protein interactions (PPIs). PPIs are a hot topic in precision medicine, as they play a critical role in diseases like cancer and neurodegenerative disorders. The compound’s amine group allows for facile derivatization, enabling researchers to tailor its properties for specific pharmacological targets. Additionally, its dihydrochloride salt form improves solubility, a key factor in bioavailability optimization—a frequent search query among pharmaceutical scientists.
From a synthetic perspective, (1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride is typically prepared via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method is favored for its high yield and mild reaction conditions, aligning with the industry’s shift toward green chemistry practices. The compound’s purity and stability are critical for reproducibility, a concern frequently raised in research forums and QA platforms. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality, addressing the demand for rigorous characterization in peer-reviewed studies.
Beyond pharmaceuticals, CAS No. 1909319-74-9 has potential in material science, particularly in the development of functionalized polymers. Its triazole ring can act as a ligand for metal ions, making it relevant for catalysis and sensor technologies. This interdisciplinary appeal resonates with searches for multipurpose chemical reagents, a trending topic among academic and industrial chemists. Furthermore, its compatibility with high-throughput screening (HTS) platforms underscores its utility in automated synthesis, a rapidly evolving field driven by AI-assisted drug design.
In summary, (1-ethyl-4-methyl-1H-1,2,3-triazol-5-yl)methanamine dihydrochloride (CAS No. 1909319-74-9) exemplifies the convergence of chemical innovation and biomedical research. Its adaptability across drug development, material engineering, and catalytic applications makes it a compound of enduring interest. As the scientific community continues to explore its capabilities, this molecule is poised to contribute to breakthroughs in personalized therapeutics and sustainable chemistry—answering the call for solutions to today’s most pressing challenges.
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